Cas no 1213101-36-0 ((1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE)

• Product Name: (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE
• CAS No: 1213101-36-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5594848
• PubChem ID: 28064620
• Update Time: 2025-05-21

(1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE
• 2-Pyridinemethanamine, α-ethyl-3-methyl-, (αR)-
• AKOS006331775
• N13857
• 1213101-36-0

• Inchi： 1S/C9H14N2/c1-3-8(10)9-7(2)5-4-6-11-9/h4-6,8H,3,10H2,1-2H3/t8-/m1/s1
• InChI Key： KYBITTXNIHENDH-MRVPVSSYSA-N
• SMILES： N[C@@H](C1=NC=CC=C1C)CC

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 240.9±25.0 °C(Predicted)
• pka: 9.07±0.50(Predicted)

Additional information on (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE

Recent Advances in the Study of (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE (CAS: 1213101-36-0) in Chemical Biology and Pharmaceutical Research

The compound (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE (CAS: 1213101-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE as a key intermediate in the synthesis of chiral amines, which are crucial for the development of enantioselective pharmaceuticals. Its structural motif, featuring a pyridyl group and a chiral center, makes it an attractive candidate for asymmetric synthesis and catalysis. Researchers have successfully employed this compound in the synthesis of novel ligands for transition metal catalysts, which are widely used in pharmaceutical manufacturing.

In addition to its synthetic utility, (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE has shown promising biological activity in preclinical studies. Recent investigations have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, studies have indicated that this compound may interact with specific receptors in the central nervous system, suggesting its applicability in the treatment of conditions such as Parkinson's disease and depression.

Furthermore, the pharmacokinetic properties of (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE have been a subject of recent research. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its metabolic stability and bioavailability. These studies have provided valuable insights into the compound's potential as a drug candidate, highlighting both its strengths and limitations.

One of the most exciting developments in this area is the exploration of (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE as a building block for the design of targeted therapies. Researchers have leveraged its chiral properties to develop derivatives with enhanced selectivity and efficacy. For example, recent work has focused on modifying the pyridyl moiety to improve binding affinity for specific biological targets, such as enzymes involved in inflammatory pathways.

Despite these advancements, challenges remain in the clinical translation of (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE-based therapeutics. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. However, ongoing research efforts are actively tackling these challenges, with several groups reporting progress in optimizing the compound's properties for clinical use.

In conclusion, (1R)-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE (CAS: 1213101-36-0) represents a promising area of research in chemical biology and pharmaceutical development. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in various medical fields.